Cas no 440094-14-4 (6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde)

6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde structure

440094-14-4 structure

Product Name:6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde

CAS No:440094-14-4

MF:C₇H₄ClN₃O

MW:181.579159736633

MDL:MFCD10698055

CID:327300

PubChem ID:10856109

Update Time:2025-04-19

6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- Imidazo[1,2-b]pyridazine-2-carboxaldehyde,6-chloro-
- 6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde
- 6-chloro-Imidazo[1,2-b]pyridazine-2-carboxaldehyde
- 440094-14-4
- FT-0756677
- MFCD10698055
- DTXSID50446015
- BS-44336
- 6-chloroimidazo[1,2-b]pyridazine-2-carboxaldehyde
- SCHEMBL18074755
- AKOS006305347
- P18638
- AB61155
- DB-070501
- MDL： MFCD10698055
- Inchi： 1S/C7H4ClN3O/c8-6-1-2-7-9-5(4-12)3-11(7)10-6/h1-4H
- InChI Key： CGXVCQUILFHXJK-UHFFFAOYSA-N
- SMILES： ClC1C=CC2=NC(C=O)=CN2N=1

Computed Properties

Exact Mass: 181.0042895g/mol
Monoisotopic Mass: 181.0042895g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 190
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 1.1
Topological Polar Surface Area: 47.3Å²

6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM330535-1g	6-Chloroimidazo[1,2-b]pyridazine-2-carbaldehyde	440094-14-4	95%+	1g	$***	2023-05-30
abcr	AB535514-100 mg	6-Chloroimidazo[1,2-b]pyridazine-2-carbaldehyde, 95%; .	440094-14-4	95%	100MG	€343.50	2023-04-14
abcr	AB535514-1 g	6-Chloroimidazo[1,2-b]pyridazine-2-carbaldehyde, 95%; .	440094-14-4	95%	1g	€1,228.00	2023-04-14
abcr	AB535514-	6-Chloroimidazo[1,2-b]pyridazine-2-carbaldehyde; .	440094-14-4			€505.00	2022-03-24
abcr	AB535514-250 mg	6-Chloroimidazo[1,2-b]pyridazine-2-carbaldehyde, 95%; .	440094-14-4	95%	250MG	€567.30	2023-04-14
eNovation Chemicals LLC	D635626-1G	6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde	440094-14-4	97%	1g	$570	2024-07-21
eNovation Chemicals LLC	D635626-5G	6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde	440094-14-4	97%	5g	$1715	2024-07-21
eNovation Chemicals LLC	D635626-10G	6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde	440094-14-4	97%	10g	$2855	2024-07-21
eNovation Chemicals LLC	D635626-25G	6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde	440094-14-4	97%	25g	$4975	2023-09-02
Chemenu	CM330535-1g	6-Chloroimidazo[1,2-b]pyridazine-2-carbaldehyde	440094-14-4	95%+	1g	$994	2021-08-18

6-chloroimidazo[1,2-b]pyridazine-2-carbaldehyde Related Literature

1. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
2. Fast-pulsing NMR techniques for the detection of weak interactions: successful natural abundance probe of hydrogen bonds in peptides†

Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
3. Ester-directed orthogonal dual C–H activation and ortho aryl C–H alkenylation via distal weak coordination†

Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
4. Excellent energy storage performance in NaNbO3-based relaxor antiferroeic ceramics under a low electric field

XuxinCheng,XiaomingChen,PengyuanFan
5. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

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